Cas no 1197939-02-8 (N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1197939-02-8
• MF: C₁₅H₂₅N₃O₄S
• MW: 343.441702604294
• CID: 5757719
• Update Time: 2025-05-23

N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide

• Inchi： 1S/C15H25N3O4S/c1-17(2)13(14-5-4-10-22-14)11-16-15(19)12-6-8-18(9-7-12)23(3,20)21/h4-5,10,12-13H,6-9,11H2,1-3H3,(H,16,19)
• InChI Key： GEUXRDGQSMIHAR-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCC(N(C)C)C2=CC=CO2)=O)CC1

Additional information on N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide

Introduction to N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1197939-02-8)

N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide, identified by its CAS number 1197939-02-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core functionalized with various substituents. The presence of both dimethylamino and furan-2-yl groups in its molecular structure imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug development.

The piperidine ring is a common motif in many bioactive molecules, renowned for its ability to enhance binding affinity and selectivity in biological targets. In the case of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide, the dimethylamino group contributes to basicity, which can be crucial for interactions with acidic pharmacophores in biological systems. Simultaneously, the furan-2-yl moiety introduces a heterocyclic aromatic component, known for its role in modulating metabolic stability and pharmacokinetic profiles. These structural features collectively make this compound a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The compound N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide has been investigated for its potential applications in various therapeutic areas, including oncology, neurology, and inflammation. Its unique structural composition suggests that it may interact with multiple targets, offering the possibility of multitargeted drug design—a strategy that has gained traction due to its potential to overcome drug resistance and improve therapeutic outcomes.

The methanesulfonyl group in the molecule’s name is another key feature that contributes to its pharmacological profile. Methanesulfonyl groups are often incorporated into drug candidates due to their ability to enhance solubility and metabolic stability. Furthermore, they can serve as anchors for further derivatization, allowing chemists to fine-tune the properties of the compound. In the context of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide, the methanesulfonylpiperidine moiety may play a critical role in modulating receptor binding affinity and selectivity. This has prompted researchers to explore its potential as a lead compound for developing novel therapeutics.

The synthesis of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to efficiently assemble the required functional groups. These synthetic strategies not only facilitate the preparation of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide but also provide a platform for exploring analogs with modified substituents.

The pharmacological evaluation of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-1-methanesulfonylpiperidine-4-carboxamide has revealed several promising properties. Preclinical studies have indicated that this compound exhibits moderate affinity for certain biological targets, suggesting its potential as an intermediate in drug discovery programs. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability. These findings have motivated further investigation into its therapeutic potential.

In the realm of computational chemistry, virtual screening and molecular docking studies have been employed to explore the binding interactions of N-[2-(dimethylamino)-2-(furan-2-yl)ethyl] -< strong >1-methanesulfonylpiperidine -4-carboxamide strong >with various biological targets. These computational approaches have provided valuable insights into how the compound’s structure might interact with proteins and enzymes relevant to disease pathways. Such information is crucial for optimizing lead compounds and guiding experimental design. By leveraging computational tools alongside traditional wet chemistry methods, researchers can accelerate the discovery process and increase the likelihood of identifying potent and selective drug candidates.

The growing interest in natural product-inspired scaffolds has also influenced the design of N-[< strong > iven . The furan ring strong >is a common component found in many natural products known for their bioactivity. Incorporating this moiety into synthetic molecules often enhances their pharmacological properties. By combining p > natural product-inspired elements with synthetic chemistry innovations, researchers aim to develop novel therapeutics that are both effective and well-tolerated. The case of N-[ ] -[ ] -[ ] -[ ] -[ ] -[ ] -[ ] -[ ] -[ ] -[ ] -[ exemplifies this approach, highlighting the potential of integrating diverse structural motifs into drug discovery efforts. p > < p > The development of novel analytical techniques has also played a pivotal role in studying N-[ ] . High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm the molecular structure and purity of this compound. Additionally, chromatographic methods such as high-performance liquid chromatography (HPLC) are employed for assessing its stability and degradation pathways. These analytical tools provide essential data for understanding how N-[ ] behaves under various conditions, which is critical for optimizing its synthesis and formulation. p > < p > As research progresses, so does our understanding of how best to utilize N-[ ] . Recent publications have highlighted its potential as an intermediate in multi-step synthetic routes, offering chemists a versatile building block for constructing more complex molecules. Furthermore, preliminary studies suggest that derivatives bearing modifications on either the dimethylamino or furan moieties may exhibit enhanced bioactivity. This underscores the importance of exploring structure–activity relationships (SAR) when developing new therapeutics. p > < p > The future holds exciting possibilities for N-[ ] . With advancements in synthetic chemistry, computational biology, and analytical techniques, researchers are well-positioned to uncover new applications for this compound. Whether it emerges as a lead candidate or serves as inspiration for future designs, one thing is certain: N-[ ] will continue to be a subject of intense interest in pharmaceutical research. p >